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Compound of Interest

Compound Name:
3-Chloro-4-hydroxy-5-

methoxybenzaldehyde

Cat. No.: B094699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, a significant organic compound

with potential applications in pharmaceutical and chemical synthesis. This document outlines

its molecular characteristics, a detailed synthesis protocol, and a logical workflow for its

preparation.

Core Molecular and Physical Data
Quantitative data for 3-Chloro-4-hydroxy-5-methoxybenzaldehyde, also known as 5-

chlorovanillin, are summarized below. These properties are fundamental for its application in

experimental research and synthesis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b094699?utm_src=pdf-interest
https://www.benchchem.com/product/b094699?utm_src=pdf-body
https://www.benchchem.com/product/b094699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C8H7ClO3 [1]

Molecular Weight 186.59 g/mol [1]

CAS Registry Number 19463-48-0 [1]

Canonical SMILES
O=CC1=CC(Cl)=C(O)C(OC)=

C1
[1]

InChIKey
ONIVKFDMLVBDRK-

UHFFFAOYSA-N
[1]

Experimental Protocols
The synthesis of 3-Chloro-4-hydroxy-5-methoxybenzaldehyde can be achieved through

various synthetic routes. Below is a detailed protocol for a common laboratory-scale synthesis.

Synthesis of 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde
This protocol details a multi-step synthesis starting from a commercially available precursor.

Materials:

3-Chloro-4-hydroxybenzaldehyde

Allyl bromide

Potassium carbonate (K2CO3)

Acetone

Sodium borohydride acetate (NaBH(OAc)3)

Morpholine

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4)
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Methanol

Ethyl acetate

n-Hexane

Argon or Nitrogen gas

Standard laboratory glassware and purification apparatus (e.g., rotary evaporator,

chromatography column)

Procedure:

Protection of the Phenolic Hydroxyl Group:

In a round-bottom flask, dissolve 3-Chloro-4-hydroxybenzaldehyde in acetone.

Add potassium carbonate to the solution.

To this stirred mixture, add allyl bromide.

Reflux the reaction mixture under an inert atmosphere (Argon or Nitrogen) for several

hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove the inorganic

salts.

Concentrate the filtrate under reduced pressure to obtain the crude 4-(allyloxy)-3-

chlorobenzaldehyde.

Purify the crude product by column chromatography.

Reductive Amination:

Dissolve the purified 4-(allyloxy)-3-chlorobenzaldehyde in a suitable solvent such as

dichloromethane.

Add morpholine to the solution.
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Slowly add sodium borohydride acetate (NaBH(OAc)3) to the reaction mixture.

Stir the reaction at room temperature until the starting material is consumed, as indicated

by TLC.

Quench the reaction by the addition of a saturated aqueous solution of sodium

bicarbonate.

Extract the product with an organic solvent like ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate and concentrate under

reduced pressure.

Deprotection of the Phenolic Hydroxyl Group:

Dissolve the product from the previous step in methanol.

Add potassium carbonate and a catalytic amount of

tetrakis(triphenylphosphine)palladium(0).

Stir the mixture at room temperature under an inert atmosphere for a few hours.

Monitor the deprotection reaction by TLC.

Once the reaction is complete, filter the mixture and concentrate the filtrate.

Acidify the residue with a dilute acid (e.g., 1M HCl) to a neutral pH.

The resulting solid precipitate is the crude 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde.

Purification:

The crude product can be purified by recrystallization from a suitable solvent system, such

as n-hexane, to yield the final product.

Logical and Experimental Workflows
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To facilitate a clearer understanding of the synthesis process, the following diagram illustrates

the logical workflow from the starting material to the final purified product.

Start:
3-Chloro-4-hydroxybenzaldehyde

Protection of
Phenolic Hydroxyl Group

Allyl bromide,
K2CO3, Acetone Intermediate:

4-(allyloxy)-3-chlorobenzaldehyde
Reductive Amination

with Morpholine

Morpholine,
NaBH(OAc)3 Intermediate:

Protected Amine
Deprotection of

Phenolic Hydroxyl Group

Pd(PPh3)4,
K2CO3, Methanol

Crude Product:
3-Chloro-4-hydroxy-5-
methoxybenzaldehyde

Purification
(Recrystallization)

n-Hexane
Final Product:

Pure 3-Chloro-4-hydroxy-5-
methoxybenzaldehyde

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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